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An In-depth Technical Guide to 5-Hydroxypiperidine-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-hydroxypiperidine-3-carboxylic
acid, a pivotal heterocyclic compound in neuroscience research and medicinal chemistry. We

delve into its core chemical identity, including CAS registry numbers for its various forms, and

explore its stereochemical nuances. The guide elucidates common synthetic pathways,

detailing the strategic choices behind precursor selection and reaction mechanisms. A

significant focus is placed on its primary application as a gamma-aminobutyric acid (GABA)

uptake inhibitor, contextualizing its mechanism of action within the GABAergic system and

comparing its structure-activity relationship to seminal compounds like nipecotic acid. This

document consolidates physicochemical data, detailed experimental protocols for functional

assessment, and essential safety information to serve as a vital resource for professionals

engaged in CNS drug discovery and development.

Chemical Identity and Physicochemical Properties
5-Hydroxypiperidine-3-carboxylic acid is a non-proteinogenic amino acid derivative featuring

a piperidine core. This structure is of significant interest as it serves as a conformationally

restricted analog of GABA, the primary inhibitory neurotransmitter in the central nervous
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system. Its therapeutic and research potential is largely derived from its ability to modulate

GABAergic neurotransmission.[1][2]

Nomenclature and CAS Registry Numbers
The precise identification of chemical compounds is critical for procurement, regulatory

compliance, and scientific literature tracking. 5-Hydroxypiperidine-3-carboxylic acid and its

related forms are registered under several CAS numbers, which can vary based on

stereochemistry, salt form, or if it is a protected intermediate.

Compound Name CAS Number Notes

5-Hydroxypiperidine-3-

carboxylic Acid
229152-86-7

Stereochemistry not specified.

[3][4]

5-Hydroxypiperidine-3-

carboxylic acid hydrochloride
1171511-34-4 Hydrochloride salt form.[5]

(3RS,5SR)-5-

Hydroxypiperidine-3-carboxylic

Acid

Not explicitly found; referenced

in literature.

A specific racemic

diastereomer.[1]

1-Benzyl-5-hydroxypiperidine-

3-carboxylic acid

Not explicitly found; referenced

as a synthetic intermediate.

N-benzyl protected

intermediate.[6]

Note: The literature often discusses regioisomers such as 4-hydroxy and 5-hydroxy-piperidine-

2-carboxylic acid. Researchers should exercise caution to ensure they are referencing the

correct positional isomer.

Stereochemistry
5-Hydroxypiperidine-3-carboxylic acid possesses two chiral centers, at carbons C3 and C5.

This gives rise to four possible stereoisomers (two pairs of enantiomers). The relative

orientation of the hydroxyl and carboxylic acid groups (cis or trans) significantly influences the

molecule's three-dimensional shape and, consequently, its biological activity. For instance, the

literature describes the synthesis and activity of the (3RS,5SR) diastereomer, highlighting the

importance of stereochemical control in its application as a GABA uptake inhibitor.[1]
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Physicochemical Data
The fundamental properties of the parent compound are summarized below. These values are

essential for experimental design, including solvent selection and dosage calculations.

Property Value Source

Molecular Formula C₆H₁₁NO₃

Molecular Weight 145.16 g/mol

Appearance Solid

InChI Key
OKNUJKFLEDJRTR-

UHFFFAOYSA-N

Synthesis and Characterization
The synthesis of 5-hydroxypiperidine-3-carboxylic acid analogs typically involves multi-step

sequences starting from commercially available piperidine precursors. A common strategy

employs an N-protected piperidone derivative, which allows for controlled introduction of the

required functional groups.

Retrosynthetic Analysis and Key Precursors
A logical retrosynthetic approach identifies N-benzyl-3-piperidone as a strategic starting

material. The benzyl group serves as a robust protecting group for the piperidine nitrogen,

stable to various reaction conditions but readily removable in the final step via catalytic

hydrogenation.[7] The synthesis proceeds through a cyanohydrin formation followed by

hydrolysis to establish the carboxylic acid and hydroxyl groups at the C3 position, although this

route leads to the 3-hydroxy-3-carboxylic acid isomer. A more relevant pathway to the target

molecule involves building the substituted piperidine ring from acyclic precursors or modifying

existing piperidines. For the related N-benzyl intermediate, synthesis often starts with 1-benzyl-

3-piperidone hydrochloride.[7]

General Synthetic Workflow
The following diagram illustrates a conceptual workflow for synthesizing a protected version of

5-hydroxypiperidine-3-carboxylic acid. The key steps involve nucleophilic addition to a
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ketone, functional group manipulation, and final deprotection.
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Synthesis of 1-Benzyl-5-hydroxypiperidine-3-carboxylic acid Intermediate

Final Deprotection

1-Benzyl-3-piperidone
(Precursor)

Functional Group
Transformation at C5

(e.g., Reduction/Hydroxylation)

1. Reduction of ketone

Introduction of Carboxylic
Acid Precursor at C3

(e.g., Michael Addition)

2. Activation & Nucleophilic attack

1-Benzyl-5-hydroxypiperidine-3-carboxylic acid
(Protected Target)

3. Hydrolysis/Final modification

5-Hydroxypiperidine-3-carboxylic acid
(Final Product)

Catalytic Hydrogenation
(e.g., H₂, Pd/C)

Removes Benzyl Group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3253908#5-hydroxypiperidine-3-carboxylic-acid-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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